Cas no 2308298-25-9 (1-{5-oxa-8-azaspiro2.6nonan-8-yl}prop-2-en-1-one)

• Product Name: 1-{5-oxa-8-azaspiro2.6nonan-8-yl}prop-2-en-1-one
• CAS No: 2308298-25-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5413690
• PubChem ID: 146081016
• Update Time: 2025-05-23

1-{5-oxa-8-azaspiro2.6nonan-8-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26575313
• 1-(5-Oxa-8-azaspiro[2.6]nonan-8-yl)prop-2-en-1-one
• 2308298-25-9
• 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one
• Z2738282507
• 1-(5-Oxa-8-azaspiro[2.6]non-8-yl)-2-propen-1-one
• 1-{5-oxa-8-azaspiro2.6nonan-8-yl}prop-2-en-1-one

• Inchi： 1S/C10H15NO2/c1-2-9(12)11-5-6-13-8-10(7-11)3-4-10/h2H,1,3-8H2
• InChI Key： JUYJFCPPOOCALL-UHFFFAOYSA-N
• SMILES： C(N1CC2(CC2)COCC1)(=O)C=C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.2±31.0 °C(Predicted)
• pka: -0.95±0.20(Predicted)

Additional information on 1-{5-oxa-8-azaspiro2.6nonan-8-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one (CAS: 2308298-25-9)

The compound 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one (CAS: 2308298-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and covalent binding agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings in recent research is the compound's ability to act as a Michael acceptor, enabling covalent modification of target proteins. This property has been leveraged in the design of irreversible inhibitors for kinases such as EGFR and BTK, which are critical targets in cancer therapy. The spirocyclic scaffold of the compound contributes to its enhanced selectivity and binding affinity, as demonstrated in several in vitro and in vivo studies. Researchers have also noted its improved pharmacokinetic properties compared to traditional linear analogs.

In a 2023 study published in the Journal of Medicinal Chemistry, the synthesis of 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one was optimized using a novel catalytic asymmetric approach, achieving a high yield and enantiomeric purity. This advancement addresses previous challenges in the large-scale production of the compound, paving the way for its broader application in drug discovery. Additionally, computational modeling studies have provided insights into the compound's binding modes, further guiding the design of derivatives with improved efficacy and reduced off-target effects.

Another significant development is the exploration of the compound's anti-inflammatory properties. Preliminary data from animal models suggest that it can modulate key inflammatory pathways, such as NF-κB and MAPK, making it a potential candidate for treating chronic inflammatory diseases. These findings are supported by proteomic analyses, which reveal the compound's ability to selectively modify cysteine residues in inflammatory mediators.

Despite these promising results, challenges remain in the clinical translation of 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one. Issues such as metabolic stability and potential toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and unique pharmacological properties position it as a valuable tool for both academic research and pharmaceutical development. Future research directions may include the development of prodrug formulations and combination therapies to enhance its therapeutic index.

In conclusion, the recent advancements in the study of 1-{5-oxa-8-azaspiro[2.6]nonan-8-yl}prop-2-en-1-one highlight its potential as a multifaceted agent in chemical biology and drug discovery. Continued research efforts are expected to unlock new applications and optimize its performance, contributing to the next generation of targeted therapies.